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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for
p-Tolyl octanoate (CAS No. 59558-23-5), a chemical intermediate and fragrance ingredient.
The information is compiled and synthesized from various reputable sources to ensure a
thorough understanding of its properties and the necessary precautions for its use in a

laboratory setting.

Chemical and Physical Properties

p-Tolyl octanoate, also known as p-cresyl octanoate or octanoic acid, 4-methylphenyl ester, is
a combustible liquid with a floral, somewhat indolic odor.[1] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of p-Tolyl Octanoate
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Property Value Source(s)
Molecular Formula C15H2202 [1]
Molecular Weight 234.33 g/mol [11[2][3]
Colorless to pale yellow oily
Appearance o [4]
liquid
Boiling Point 163°C [4]
Flash Point 68°C (154°F) (Closed cup) [4]

- Insoluble in water; soluble in
Solubility _ [4]
alcohol and oils.

Toxicological Data

The toxicological profile of p-Tolyl octanoate indicates that it is harmful if swallowed and
causes skin and serious eye irritation.[4] Detailed toxicity data is summarized in Table 2. It is
important to note that under certain conditions (e.g., in the presence of acids, bases, or high
temperatures), esters can hydrolyze to their constituent alcohol and carboxylic acid. In this
case, p-Tolyl octanoate would hydrolyze to p-cresol and octanoic acid. Both of these
hydrolysis products have their own toxicological profiles that should be considered, especially
in the event of a spill or decomposition. p-Cresol is toxic if swallowed or in contact with skin and
causes severe skin burns and eye damage.[5][6][7][8] Octanoic acid also causes severe skin
burns and eye damage.[9][10]

Table 2: Toxicological Data for p-Tolyl Octanoate
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Test Species Route Result Source(s)
Acute Oral LD50: Not
o Rat Oral ]
Toxicity available
Skin
Corrosion/Irritatio  Rabbit Dermal Irritating to skin [4]
n
Serious Eye ) Causes serious
o Rabbit Ocular o [4]

Damage/Irritation eye irritation

o ) Not expected to
Genotoxicity In vitro - [11]

be genotoxic

Hazard Identification and GHS Classification

p-Tolyl octanoate is classified as a combustible liquid that causes skin and serious eye

irritation.[4] The GHS hazard statements and precautionary statements are outlined below.

e Hazard Statements:

o H227: Combustible liquid.[4]

o H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

 Precautionary Statements:

o

[¢]

[¢]

o

P264: Wash skin thoroughly after handling.[4]

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4]
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o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4]

o P332 + P313: If skin irritation occurs: Get medical advice/attention.[4]
o P337 + P313: If eye irritation persists: Get medical advice/attention.[4]
o P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

o P370 + P378: In case of fire: Use foam, carbon dioxide, dry powder or water fog to
extinguish.[4]

o P403 + P235: Store in a well-ventilated place. Keep cool.[4]

o P501: Dispose of contents/container in accordance with national regulations.[4]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling p-Tolyl octanoate to determine the
appropriate PPE. The following are general recommendations:

o Eye and Face Protection: Chemical safety goggles are required. A face shield should be
worn if there is a splash hazard.[6][12]

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory. While specific glove compatibility data
for p-Tolyl octanoate is limited, nitrile or neoprene gloves are generally recommended for
handling esters and aromatic compounds.[13][14] Always inspect gloves for signs of
degradation before use and replace them immediately if they become contaminated.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger
guantities or tasks with a high risk of splashing, chemical-resistant coveralls may be
necessary.[5][6]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation of vapors. If engineering controls are not
sufficient, a NIOSH-approved respirator with an organic vapor cartridge may be required.[15]

Handling and Storage Procedures

Receiving and Storage

Inspect Container

Store in cool, dry, well-ventilated area
away from heat and ignition sources.
Keep container tightly closed.

Handling

Wear appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves
- Lab coat

.

Use in a chemical fume hood

to minimize inhalation.

Dispense and Use

Waste Disposal

Collect waste in a
compatible, sealed container.

Label with contents and
hazard warnings.

Dispose via Hazardous Waste Program

Click to download full resolution via product page

Safe Handling Workflow for p-Tolyl Octanoate

Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leaks.

o Ensure the supplier's label is intact and legible.

Storage:
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Store p-Tolyl octanoate in a cool, dry, and well-ventilated area.[12]

Keep the container tightly closed to prevent the escape of vapors.[12]

Store away from heat, sparks, open flames, and other sources of ignition.[4]

Store separately from strong oxidizing agents, strong acids, and strong bases.[12]

Dispensing and Use:

Always handle p-Tolyl octanoate in a chemical fume hood to ensure adequate ventilation.
[12]

Ground and bond containers when transferring material to prevent static discharge.

Avoid contact with skin and eyes.[5]

Do not breathe vapors or mist.[5]

Wash hands thoroughly after handling.[4]

Spill Cleanup Protocol
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Evacuate immediate area and
ensure adequate ventilation.

A4
Wear:
- Respirator (if necessary)
- Chemical goggles/face shield
- Chemical-resistant gloves
- Protective clothing

v

Contain the spill using
non-combustible absorbent materials.

y

Absorb the spilled liquid with
vermiculite, sand, or earth.

v
Carefully collect the absorbed material
and place it in a sealed, labeled
waste container.

y

Clean the spill area with soap and water.

y

Dispose of the waste through your
institution's hazardous waste program.

Click to download full resolution via product page

Spill Response Workflow for p-Tolyl Octanoate

For Minor Spills (less than 1 liter and contained):

Alert personnel in the immediate area.
e Ensure the area is well-ventilated. If in a fume hood, keep the sash down.

o Wearing appropriate PPE, contain the spill with a non-combustible absorbent material such
as vermiculite, sand, or earth.[16]

o Carefully collect the absorbed material using non-sparking tools and place it into a sealed,
properly labeled container for hazardous waste disposal.[17]

o Clean the spill area with soap and water.[18]
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e Place all contaminated cleaning materials into the hazardous waste container.

For Major Spills (large volume, uncontained, or in a poorly ventilated area):

Evacuate the area immediately.

Alert your institution's emergency response team.

If it is safe to do so, and you are trained, shut off ignition sources and increase ventilation.

Do not attempt to clean up a major spill without proper training and equipment.

Waste Disposal

» All waste containing p-Tolyl octanoate, including empty containers and contaminated
materials from spills, must be disposed of as hazardous waste.[4][17]

e Collect waste in a designated, compatible, and properly labeled container.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Do not dispose of it down the drain or in the regular trash.[17]

First Aid Measures

 Inhalation: If vapors are inhaled, move the person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate
medical attention.[7][19]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[7][19]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[7][19]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[5][7]
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This technical guide is intended to provide comprehensive safety and handling information for
p-Tolyl octanoate for an audience of trained professionals. It is not a substitute for a thorough
understanding of the specific hazards of this chemical and adherence to all institutional and
regulatory safety protocols. Always consult the most up-to-date Safety Data Sheet from your
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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